Cas no 185451-42-7 (Acetamide,N-(2,5-dihydro-1-methyl-5-oxo-1H-pyrazol-3-yl)-)

• Product Name: Acetamide,N-(2,5-dihydro-1-methyl-5-oxo-1H-pyrazol-3-yl)-
• CAS No: 185451-42-7
• MF: C₆H₉N₃O₂
• MW: 155.154560804367
• CID: 114568
• PubChem ID: 45121301
• Update Time: 2025-04-18

Acetamide,N-(2,5-dihydro-1-methyl-5-oxo-1H-pyrazol-3-yl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-(2,5-dihydro-1-methyl-5-oxo-1H-pyrazol-3-yl)-
• Acetamide, N-(2,5-dihydro-1-methyl-5-oxo-1H-pyrazol-3-yl)-
• ACETAMIDE,N-(5-HYDROXY-1-METHYL-1H-PYRAZOL-3-YL)-
• 185451-42-7

• Inchi： 1S/C6H9N3O2/c1-4(10)7-5-3-6(11)9(2)8-5/h3,8H,1-2H3,(H,7,10)
• InChI Key： XOEUXYDLUOUFKP-UHFFFAOYSA-N
• SMILES： O=C1C=C(NC(C)=O)NN1C

Computed Properties

• Exact Mass: 155.06957
• Monoisotopic Mass: 155.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.4A^2
• XLogP3: -0.7

Experimental Properties

• PSA: 61.44